Cas no 1020247-14-6 (N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide)

• Product Name: N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide
• CAS No: 1020247-14-6
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 6606405
• PubChem ID: 4094743
• Update Time: 2025-07-08

N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide
• Benzamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-3-methoxy-
• N-[2-(2,4-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide
• AKOS024584062
• Oprea1_724333
• N-(2-(2,4-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide
• 1020247-14-6
• F0561-0485

• Inchi： 1S/C21H21N3O3S/c1-13-7-8-19(14(2)9-13)24-20(17-11-28(26)12-18(17)23-24)22-21(25)15-5-4-6-16(10-15)27-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key： NCLBEZNQDRDBHE-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2C)N=C2CS(=O)CC2=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 586.0±50.0 °C(Predicted)
• pka: 12.23±0.20(Predicted)

Additional information on N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide

N-[2-(2,4-Dimethylphenyl)-5-Oxo-2H,4H,6H-5λ⁴-Thieno[3,4-c]Pyrazol-3-Yl]-3-Methoxybenzamide: A Comprehensive Overview

The compound N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide (CAS No. 1020247-14-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thienopyrazole ring system fused with a benzamide moiety. The presence of the 2,4-dimethylphenyl group and the 3-methoxybenzamide substituent adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery and material science. The thienopyrazole core of this compound is known for its ability to act as a versatile scaffold for the development of bioactive molecules. The 5λ⁴-thieno[3,4-c]pyrazole system in this compound is particularly interesting due to its unique electronic properties and potential for hydrogen bonding interactions. These characteristics make it a promising candidate for applications in medicinal chemistry, where such interactions are crucial for drug-target binding.

The benzamide moiety in the molecule further enhances its functional versatility. Benzamides are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The 3-methoxy substitution on the benzamide ring introduces additional electronic effects, which can influence the molecule's solubility, stability, and bioavailability. Recent research has shown that methoxy-substituted benzamides exhibit enhanced pharmacokinetic properties, making them attractive for drug development.

The CAS No. 1020247-14-6 designation uniquely identifies this compound within chemical databases and regulatory frameworks. This ensures that researchers and manufacturers can accurately reference and track the compound during its synthesis, characterization, and application studies. The integration of this compound into chemical libraries has facilitated its use in high-throughput screening assays for identifying novel therapeutic agents.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight modern organic synthesis techniques. The formation of the thienopyrazole ring system typically requires multi-component reactions or cyclization processes under specific conditions. The subsequent functionalization with the 2-(2,4-dimethylphenyl) group and the 3-methoxybenzamide substituent demands precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Molecular docking studies have revealed that the thienopyrazole core can interact effectively with various protein targets, including kinases and proteases. These findings suggest that N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide could serve as a lead compound for developing inhibitors against these enzymes.

In addition to its pharmacological applications, this compound has shown promise in materials science due to its aromaticity and conjugation patterns. The extended π-system in the molecule contributes to its electronic properties, making it a candidate for use in organic electronics or optoelectronic devices. Initial studies on its photochemical behavior indicate potential applications in light-emitting diodes (LEDs) or photovoltaic materials.

The synthesis and characterization of N-[2-(2,4-dimethylphenyl)-5-oxo-2H,4H,6H-5λ⁴-thieno[3,4-c]pyrazol-3-yl]-3-methoxybenzamide represent a significant advancement in heterocyclic chemistry. Its unique structure combines several functional groups that offer opportunities for further modification and optimization. As research continues to explore its biological and material properties, this compound is poised to play a key role in advancing both medicinal chemistry and materials science.